1. Home
  2. Product
  3. Ethanethioic acid, ((4-methoxyphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
Ethanethioic acid, ((4-methoxyphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester Ethanethioic acid, ((4-methoxyphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
Brand Name: Vulcanchem
CAS No.: 127227-42-3
VCID: VC21184268
InChI: InChI=1S/C24H20N6O3S2/c1-14-27-20(11-15-12-26-19-6-4-3-5-18(15)19)22(32)30(14)23-28-29-24(35-23)34-21(31)13-25-16-7-9-17(33-2)10-8-16/h3-12,25,32H,13H2,1-2H3/b15-11+
SMILES: CC1=NC(=C(N1C2=NN=C(S2)SC(=O)CNC3=CC=C(C=C3)OC)O)C=C4C=NC5=CC=CC=C54
Molecular Formula: C24H20N6O3S2
Molecular Weight: 504.6 g/mol

Ethanethioic acid, ((4-methoxyphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester

CAS No.: 127227-42-3

Cat. No.: VC21184268

Molecular Formula: C24H20N6O3S2

Molecular Weight: 504.6 g/mol

* For research use only. Not for human or veterinary use.

Ethanethioic acid, ((4-methoxyphenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester - 127227-42-3

Specification

CAS No. 127227-42-3
Molecular Formula C24H20N6O3S2
Molecular Weight 504.6 g/mol
IUPAC Name S-[5-[5-hydroxy-4-[(Z)-indol-3-ylidenemethyl]-2-methylimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-(4-methoxyanilino)ethanethioate
Standard InChI InChI=1S/C24H20N6O3S2/c1-14-27-20(11-15-12-26-19-6-4-3-5-18(15)19)22(32)30(14)23-28-29-24(35-23)34-21(31)13-25-16-7-9-17(33-2)10-8-16/h3-12,25,32H,13H2,1-2H3/b15-11+
Standard InChI Key MBKHDUCVWBSHBX-UHFFFAOYSA-N
Isomeric SMILES CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)OC
SMILES CC1=NC(=C(N1C2=NN=C(S2)SC(=O)CNC3=CC=C(C=C3)OC)O)C=C4C=NC5=CC=CC=C54
Canonical SMILES CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19